![molecular formula C21H22FN7O2 B2433974 2-(4-benzylpiperazin-1-yl)-N-(3-fluorophenyl)-5-nitropyrimidine-4,6-diamine CAS No. 674366-70-2](/img/structure/B2433974.png)
2-(4-benzylpiperazin-1-yl)-N-(3-fluorophenyl)-5-nitropyrimidine-4,6-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-benzylpiperazin-1-yl)-N-(3-fluorophenyl)-5-nitropyrimidine-4,6-diamine is a chemical compound that has attracted significant attention from researchers due to its potential applications in various fields. This compound is also known as BPN-15606 and has been studied for its ability to improve cognitive function and treat neurological disorders.
Mechanism of Action
BPN-15606 works by targeting the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory processes. It acts as a positive allosteric modulator of the NMDA receptor, which enhances its activity. This leads to an increase in the release of neurotransmitters such as glutamate and acetylcholine, which are important for cognitive function and memory.
Biochemical and Physiological Effects:
BPN-15606 has been shown to improve cognitive function and memory in animal models. It has also been found to increase the release of neurotransmitters such as glutamate and acetylcholine, which are important for cognitive function and memory. BPN-15606 has been found to have low toxicity and does not produce significant side effects.
Advantages and Limitations for Lab Experiments
One of the advantages of BPN-15606 is its ability to improve cognitive function and memory in animal models. This makes it a potential candidate for the treatment of neurological disorders. However, its effects on humans have not yet been fully studied, and more research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for the research on BPN-15606. One direction is to study its effects on humans and determine its safety and efficacy as a potential treatment for neurological disorders. Another direction is to investigate its potential to treat drug addiction and anxiety disorders. Additionally, further research is needed to optimize the synthesis method and increase the yield and purity of BPN-15606.
Synthesis Methods
The synthesis of BPN-15606 involves a multi-step process that starts with the reaction of 3-fluoronitrobenzene with 2-aminopyrimidine-4,6-diamine. The resulting intermediate is then reacted with benzylpiperazine to form the final product. The synthesis method has been optimized to increase the yield and purity of BPN-15606.
Scientific Research Applications
BPN-15606 has been studied for its potential applications in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been found to improve cognitive function and memory in animal models. BPN-15606 has also been studied for its potential to treat drug addiction and anxiety disorders.
properties
IUPAC Name |
2-(4-benzylpiperazin-1-yl)-4-N-(3-fluorophenyl)-5-nitropyrimidine-4,6-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN7O2/c22-16-7-4-8-17(13-16)24-20-18(29(30)31)19(23)25-21(26-20)28-11-9-27(10-12-28)14-15-5-2-1-3-6-15/h1-8,13H,9-12,14H2,(H3,23,24,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNZLZTRKHWAOPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=NC(=C(C(=N3)NC4=CC(=CC=C4)F)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.